Cas no 149092-35-3 (2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-)

• Product Name: 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-
• CAS No: 149092-35-3
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 151975
• PubChem ID: 5328775
• Update Time: 2025-04-19

2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-
• (2E)-2-Cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)acrylamide
• 2-Cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-2-propenamide
• AG-556
• N-(4-Phenylbutyl)-3,4-dihydroxybenzylidene cyanoacetamide
• Tyrphostin AG556
• 133550-41-1
• HSCI1_000058
• (E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)acrylamide
• (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)prop-2-enamide
• AG 556
• Tyrphostin AG 556
• 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-,(2E)-
• CHEMBL440298
• SR-01000597669
• (E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)prop-2-enamide
• SR-01000597669-1
• AKOS024458582
• BDBM4308
• J-006405
• Tocris-0616
• alpha-Cyano-(3,4-dihydroxy)-N-(4-phenylbutyl)cinnamide
• SR-01000597669-2
• BRD-K81048131-001-01-6
• 149092-35-3
• 2-Cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)acrylamide
• ag556
• N-(4-Phenylbutyl)-3,4-dihydroxybenzylidene-cyanoacetamide
• HMS3678I03
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-
• Tyrphostin B56
• SCHEMBL2533402
• (E)-2-CYANO-3-(3,4-DIHYDROXYPHENYL)-N-(4-PHENYLBUTYL)-2-PROPENAMIDE
• NCGC00024686-01
• F81725
• Tyrphostin deriv. 56
• HMS3414I03
• TS-08209
• (E)-AG 556

• Inchi： 1S/C20H20N2O3/c21-14-17(12-16-9-10-18(23)19(24)13-16)20(25)22-11-5-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-10,12-13,23-24H,4-5,8,11H2,(H,22,25)/b17-12+
• InChI Key： GWCNJMUSWLTSCW-SFQUDFHCSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(=C(C=1)O)O)NCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų